3-Ippps-naphthalene 3-Ippps-naphthalene
Brand Name: Vulcanchem
CAS No.: 158628-72-9
VCID: VC21167561
InChI: InChI=1S/C26H33IN2O/c27-22-8-3-5-20(17-22)18-28-14-10-25(30)24(19-28)29-15-12-26(13-16-29)11-4-7-21-6-1-2-9-23(21)26/h1-3,5-6,8-9,17,24-25,30H,4,7,10-16,18-19H2/t24-,25-/m1/s1
SMILES: C1CC2=CC=CC=C2C3(C1)CCN(CC3)C4CN(CCC4O)CC5=CC(=CC=C5)I
Molecular Formula: C26H33IN2O
Molecular Weight: 516.5 g/mol

3-Ippps-naphthalene

CAS No.: 158628-72-9

Cat. No.: VC21167561

Molecular Formula: C26H33IN2O

Molecular Weight: 516.5 g/mol

* For research use only. Not for human or veterinary use.

3-Ippps-naphthalene - 158628-72-9

Specification

CAS No. 158628-72-9
Molecular Formula C26H33IN2O
Molecular Weight 516.5 g/mol
IUPAC Name (3R,4R)-1-[(3-iodophenyl)methyl]-3-spiro[2,3-dihydro-1H-naphthalene-4,4'-piperidine]-1'-ylpiperidin-4-ol
Standard InChI InChI=1S/C26H33IN2O/c27-22-8-3-5-20(17-22)18-28-14-10-25(30)24(19-28)29-15-12-26(13-16-29)11-4-7-21-6-1-2-9-23(21)26/h1-3,5-6,8-9,17,24-25,30H,4,7,10-16,18-19H2/t24-,25-/m1/s1
Standard InChI Key KOIJWARRGDEZPX-JWQCQUIFSA-N
Isomeric SMILES C1CC2=CC=CC=C2C3(C1)CCN(CC3)[C@@H]4CN(CC[C@H]4O)CC5=CC(=CC=C5)I
SMILES C1CC2=CC=CC=C2C3(C1)CCN(CC3)C4CN(CCC4O)CC5=CC(=CC=C5)I
Canonical SMILES C1CC2=CC=CC=C2C3(C1)CCN(CC3)C4CN(CCC4O)CC5=CC(=CC=C5)I

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